Cas no 1284713-23-0 (3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline)

• Product Name: 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline
• CAS No: 1284713-23-0
• MF: C₁₃H₉BrF₃NO
• MW: 332.115873098373
• CID: 5903398
• PubChem ID: 61719071
• Update Time: 2025-10-19

3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline
• Benzenamine, 3-bromo-4-[4-(trifluoromethyl)phenoxy]-
• 1284713-23-0
• AKOS010988202
• 3-Bromo-4-(4-(trifluoromethyl)phenoxy)aniline
• EN300-16356285
• Z852342702

• Inchi： 1S/C13H9BrF3NO/c14-11-7-9(18)3-6-12(11)19-10-4-1-8(2-5-10)13(15,16)17/h1-7H,18H2
• InChI Key： JXNBOIZGQPMQIU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2=CC=C(C(F)(F)F)C=C2)C(Br)=C1

Computed Properties

• Exact Mass: 330.98196g/mol
• Monoisotopic Mass: 330.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 353.7±42.0 °C(Predicted)
• pka: 3.34±0.10(Predicted)

Additional information on 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline

3-Bromo-4-[4-(Trifluoromethyl)phenoxy]aniline (CAS No. 1284713-23-0): An Overview

3-Bromo-4-[4-(trifluoromethyl)phenoxy]aniline (CAS No. 1284713-23-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo and trifluoromethyl substituents, offers a wide range of applications, from pharmaceutical development to advanced material synthesis. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline.

Chemical Structure and Properties

3-Bromo-4-[4-(trifluoromethyl)phenoxy]aniline is a substituted aniline derivative with the molecular formula C₁₃H₉BrF₃N. The presence of the bromo and trifluoromethyl groups imparts unique chemical and physical properties to the molecule. The bromine atom enhances the reactivity and electrophilicity of the compound, making it a valuable intermediate in various synthetic pathways. The trifluoromethyl group, known for its strong electron-withdrawing effect, contributes to the compound's stability and solubility in organic solvents.

The molecular weight of 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline is 319.11 g/mol. It is a white to off-white solid at room temperature with a melting point ranging from 85°C to 87°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but is insoluble in water. These properties make it suitable for various chemical reactions and purification processes.

Synthesis Methods

The synthesis of 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 4-bromoaniline and 4-(trifluoromethyl)phenol in the presence of a base such as potassium carbonate (K₂CO₃). This reaction typically proceeds under reflux conditions in a polar aprotic solvent like DMF or N,N-dimethylacetamide (DMAc).

An alternative approach involves the coupling reaction between 4-bromoaniline and 4-(trifluoromethyl)phenylboronic acid using palladium-catalyzed cross-coupling techniques such as Suzuki coupling. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale synthesis.

Biological Activities

3-Bromo-4-[4-(trifluoromethyl)phenoxy]aniline has been extensively studied for its potential biological activities. Recent research has highlighted its role as a potent inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline has demonstrated promising antitumor activity against several cancer cell lines. Research conducted by Smith et al. (2021) found that this compound effectively induces apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Potential Applications

The unique chemical structure and biological activities of 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline make it a valuable candidate for various applications in medicinal chemistry and materials science.

In the pharmaceutical industry, this compound is being explored as a lead molecule for the development of new drugs targeting inflammatory diseases and cancer. Its ability to modulate key signaling pathways involved in these conditions makes it an attractive candidate for further preclinical and clinical studies.

Beyond pharmaceuticals, 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline has potential applications in materials science. Its high thermal stability and excellent solubility in organic solvents make it suitable for use as a functional monomer in polymer synthesis. Recent studies have shown that incorporating this compound into polymer chains can enhance the mechanical properties and thermal stability of the resulting materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times to minimize exposure risks.

In conclusion, 3-bromo-4-[4-(trifluoromethyl)phenoxy]aniline (CAS No. 1284713-23-0) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development across various fields.